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Compound of Interest

Compound Name: ZINC000104379474

Cat. No.: B15568206 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ZINC000104379474, identified as Zinc Chloride (ZnCl₂), is a readily available inorganic

compound with diverse applications in chemical synthesis and biological research. This

document provides a comprehensive technical overview of its commercial availability, its

modulatory effects on key signaling pathways, and detailed experimental protocols for

researchers investigating its biological activities.

Commercial Availability and Suppliers
ZINC000104379474 is widely available from numerous chemical suppliers in various grades,

purities, and formulations to suit a range of research needs. Researchers can procure Zinc

Chloride in forms such as anhydrous powder, granules, and solutions of varying

concentrations.

Table 1: Commercial Suppliers and Product Offerings for ZINC000104379474 (Zinc Chloride)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15568206?utm_src=pdf-interest
https://www.benchchem.com/product/b15568206?utm_src=pdf-body
https://www.benchchem.com/product/b15568206?utm_src=pdf-body
https://www.benchchem.com/product/b15568206?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Product Description Grade

Thermo Fisher Scientific
Zinc chloride, 99.99%, (trace

metal basis), anhydrous
Trace Metal Basis

Lab Alley Zinc Chloride, Granular Lab Grade

Lab Alley Zinc Chloride, 50% Solution Lab Grade

PhytoTech Labs Zinc Chloride Research and Laboratory Use

Azer Scientific
Zinc Chloride, lab grade,

Granular
Lab Grade

Biological Activity and Signaling Pathways
Zinc Chloride has been shown to exert significant effects on various cellular processes by

modulating key signaling pathways. This section details its known involvement in the TGF-

β1/TNF-α and VEGF signaling cascades.

Modulation of TGF-β1 and TNF-α Signaling in Human
Lens Epithelial Cells
Studies have demonstrated that high concentrations of Zinc Chloride can inhibit the migration

and proliferation of human lens epithelial (HLE) B-3 cells. [1]This effect is mediated through the

differential regulation of Transforming Growth Factor-beta 1 (TGF-β1) and Tumor Necrosis

Factor-alpha (TNF-α) signaling pathways. Specifically, Zinc Chloride treatment leads to a

decrease in the expression of TGF-β1 while increasing the expression of TNF-α at both the

gene and protein levels. [1]This signaling modulation ultimately results in the induction of

apoptosis and necrosis in HLE B-3 cells. [1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15568206?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

